Cas no 646071-39-8 (Benzaldehyde, 3-methoxy-4-[2-(4-methyl-1-piperazinyl)ethoxy]-)
646071-39-8 structure
Product Name:Benzaldehyde, 3-methoxy-4-[2-(4-methyl-1-piperazinyl)ethoxy]-
CAS No:646071-39-8
MF:C15H22N2O3
MW:278.346784114838
CID:421073
PubChem ID:6504234
Update Time:2025-04-19
Benzaldehyde, 3-methoxy-4-[2-(4-methyl-1-piperazinyl)ethoxy]- Chemical and Physical Properties
Names and Identifiers
-
- Benzaldehyde, 3-methoxy-4-[2-(4-methyl-1-piperazinyl)ethoxy]-
- 3-methoxy-4-[2-(4-methylpiperazin-1-yl)ethoxy]benzaldehyde
- CS-0118900
- VS-03424
- 3-Methoxy-4-[2-(4-methyl-piperazin-1-yl)-ethoxy]-benzaldehyde
- DTXSID30424715
- AKOS000103619
- 646071-39-8
- 3-Methoxy-4-[2-(4-methyl-1-piperazinyl)ethoxy]benzaldehyde
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- MDL: MFCD08146603
- Inchi: 1S/C15H22N2O3/c1-16-5-7-17(8-6-16)9-10-20-14-4-3-13(12-18)11-15(14)19-2/h3-4,11-12H,5-10H2,1-2H3
- InChI Key: LWWBHHPHFNSQMV-UHFFFAOYSA-N
- SMILES: O(C1C=CC(C=O)=CC=1OC)CCN1CCN(C)CC1
Computed Properties
- Exact Mass: 278.16316
- Monoisotopic Mass: 278.16304257g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 6
- Complexity: 293
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 42Ų
Experimental Properties
- PSA: 42.01
Benzaldehyde, 3-methoxy-4-[2-(4-methyl-1-piperazinyl)ethoxy]- Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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